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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315 Get Quote

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals on the procurement, analysis, and application of 3,5-
Difluorobenzoic acid-d3. This deuterated standard is a valuable tool in analytical chemistry,

particularly for mass spectrometry-based quantitative analysis.

Supplier and Product Specifications
3,5-Difluorobenzoic acid-d3 is a stable, isotopically labeled compound used as an internal

standard. A known supplier for this compound is CDN Isotopes. The key product specifications

are summarized in the table below.
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Parameter Value

Product Name 3,5-Difluorobenzoic acid-d3

Supplier CDN Isotopes

Product Number D-6486[1]

CAS Number 934397-71-4[1]

Unlabelled CAS No. 455-40-3[1]

Molecular Formula F₂C₆D₃COOH[1]

Molecular Weight 161.12[1]

Isotopic Enrichment ≥98 atom % D[1]

Appearance White to off-white solid

Storage Conditions
Room temperature, in a dry and well-ventilated

place[1]

Certificate of Analysis
A Certificate of Analysis (CoA) is a critical document that provides detailed information about

the quality and purity of a specific batch of a chemical compound. While a specific CoA for a

particular lot of 3,5-Difluorobenzoic acid-d3 must be obtained from the supplier, the following

table outlines the typical data provided.
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Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual

Purity (by HPLC) ≥98.0% 99.5%

High-Performance

Liquid

Chromatography

Isotopic Purity ≥98 atom % D 98.7 atom % D Mass Spectrometry

Identity (¹H-NMR) Conforms to structure Conforms
Nuclear Magnetic

Resonance

Mass Spectrum Conforms to structure Conforms Mass Spectrometry

Melting Point 121-124 °C 122.5 °C
Melting Point

Apparatus

Residual Solvents ≤0.5% <0.1% Gas Chromatography

Date of Analysis Report Date October 26, 2025 -

Retest Date 3 years from analysis October 26, 2028 -

Experimental Protocols
Deuterated internal standards are considered the gold standard in quantitative mass

spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS), for their ability

to accurately correct for variability during sample preparation and analysis.[2] The near-

identical chemical and physical properties to the analyte ensure they co-elute and experience

similar ionization effects, thus compensating for matrix effects and instrument response

variations.[2][3]

Protocol: Use of 3,5-Difluorobenzoic acid-d3 as an
Internal Standard in LC-MS/MS Bioanalysis
This protocol outlines the use of 3,5-Difluorobenzoic acid-d3 as an internal standard (IS) for

the quantification of its non-labeled analogue, 3,5-difluorobenzoic acid, in a biological matrix

such as plasma.
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1. Materials and Reagents:

3,5-Difluorobenzoic acid (analyte)

3,5-Difluorobenzoic acid-d3 (Internal Standard)

Human Plasma (or other relevant biological matrix)

Acetonitrile (ACN), HPLC grade

Formic Acid, LC-MS grade

Water, LC-MS grade

Microcentrifuge tubes

Vortex mixer

Centrifuge

HPLC or UHPLC system coupled to a tandem mass spectrometer (MS/MS)

2. Preparation of Stock and Working Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,5-

difluorobenzoic acid in 10 mL of ACN.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,5-
Difluorobenzoic acid-d3 in 10 mL of ACN.

Analyte Working Solutions: Prepare a series of dilutions from the analyte stock solution with

ACN:Water (1:1, v/v) to create calibration standards at concentrations ranging from 1 ng/mL

to 1000 ng/mL.

Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with ACN:Water

(1:1, v/v).

3. Sample Preparation (Protein Precipitation):
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Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 10 µL of the internal standard working solution (100 ng/mL) to each tube and vortex

briefly.

Add 300 µL of cold ACN containing 0.1% formic acid to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: Triple quadrupole in Multiple Reaction Monitoring (MRM) mode.

Ionization Source: Electrospray Ionization (ESI), negative mode.

MRM Transitions:

3,5-Difluorobenzoic acid: Determine the precursor and product ions (e.g., m/z 157 -> 113).

3,5-Difluorobenzoic acid-d3: Determine the precursor and product ions (e.g., m/z 160 ->

116).
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5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the analyte concentration.

Perform a linear regression analysis to determine the concentration of the analyte in the

unknown samples.

Visualizations
The following diagrams illustrate key workflows and logical relationships in the context of using

3,5-Difluorobenzoic acid-d3.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample (e.g., Plasma) Add 3,5-Difluorobenzoic acid-d3 (IS) Protein Precipitation (ACN) Centrifugation Collect Supernatant LC Separation MS/MS Detection (MRM) Peak Integration Calculate Area Ratio (Analyte/IS) Calibration Curve Quantify Analyte
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Experimental workflow for bioanalysis using a deuterated internal standard.
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Logical workflow for quality control of a deuterated standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12387315#3-5-difluorobenzoic-acid-d3-supplier-and-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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